Cas no 90017-29-1 (4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl-)

• Product Name: 4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl-
• CAS No: 90017-29-1
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 4299484
• PubChem ID: 13131215
• Update Time: 2025-04-24

4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl-
• 2,2-DIMETHYL-4-OXA-1-AZASPIRO[5.5]UNDECANE
• AKOS006329610
• SCHEMBL7020779
• 90017-29-1

• Inchi： 1S/C11H21NO/c1-10(2)8-13-9-11(12-10)6-4-3-5-7-11/h12H,3-9H2,1-2H3
• InChI Key： NQSIEXOTNWXEBC-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2)COCC1(C)C

Computed Properties

• Exact Mass: 183.162314293Da
• Monoisotopic Mass: 183.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl-

4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl- (CAS No. 90017-29-1): A Versatile Spirocyclic Compound with Broad Applications

4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl- (CAS No. 90017-29-1) is a unique spirocyclic compound that has garnered significant attention in pharmaceutical and material science research. This molecule features a distinctive spiro[5.5]undecane core structure, combining both oxygen and nitrogen heteroatoms in its ring system. The 2,2-dimethyl substitution pattern adds steric hindrance and influences its chemical behavior, making it particularly valuable for designing novel drug candidates and functional materials.

The growing interest in spirocyclic compounds like 4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl- stems from their structural rigidity and three-dimensional complexity, which are highly sought-after properties in modern drug discovery. Researchers frequently search for "spirocyclic building blocks for drug design" or "heterocyclic compounds with oxygen and nitrogen," highlighting the relevance of this compound in medicinal chemistry. Its spiro[5.5]undecane framework provides an excellent scaffold for targeting challenging biological receptors, particularly in central nervous system (CNS) and anti-inflammatory therapies.

From a synthetic chemistry perspective, 4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl- offers intriguing possibilities. The presence of both oxa (oxygen-containing) and aza (nitrogen-containing) moieties within its spirocyclic structure allows for diverse functionalization strategies. This characteristic makes it a valuable intermediate for creating libraries of compounds in high-throughput screening programs. Recent publications have explored its use in developing "novel spirocyclic kinase inhibitors" and "allosteric modulators of GPCRs," addressing current pharmaceutical industry needs.

The physical and chemical properties of 4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl- contribute to its utility across multiple applications. Its spirocyclic architecture imparts enhanced stability compared to monocyclic analogs, while the 2,2-dimethyl groups influence its lipophilicity and metabolic stability. These features are particularly important when researchers investigate "improving drug-like properties of lead compounds" or "designing CNS-penetrant molecules." The compound's balanced polarity profile makes it suitable for both medicinal chemistry and material science applications.

In material science, 4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl- has shown promise as a building block for advanced polymers and functional materials. The spiro[5.5]undecane core can introduce interesting conformational constraints into polymer backbones, potentially leading to materials with unique mechanical or optical properties. This aligns with current trends in searching for "spirocyclic polymers for advanced materials" and "heteroatom-containing monomers for specialty plastics." The compound's structural features may contribute to developing materials with enhanced thermal stability or specific molecular recognition properties.

The synthesis and commercial availability of 4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl- (CAS No. 90017-29-1) have made it increasingly accessible to researchers worldwide. Suppliers typically offer this spirocyclic compound in various quantities, catering to both small-scale research needs and larger production requirements. Its growing popularity is reflected in search queries like "where to buy spirocyclic building blocks" and "source for 4-Oxa-1-azaspiro[5.5]undecane derivatives." The compound's stability under standard storage conditions further enhances its practicality for diverse research applications.

Looking forward, 4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl- continues to attract interest as researchers explore its potential in emerging fields. The compound's unique spirocyclic structure makes it particularly relevant for addressing current challenges in drug discovery, such as "targeting protein-protein interactions" and "developing selective enzyme inhibitors." Additionally, its application in materials science may expand as researchers investigate "smart materials with responsive properties" and "advanced polymer architectures." The versatility of this spiro[5.5]undecane derivative ensures its continued importance in scientific research and industrial applications.

Quality control and analytical characterization of 4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl- are crucial aspects for researchers and manufacturers. Standard analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis are typically employed to verify the identity and quality of this spirocyclic compound. These quality assurance measures address common researcher concerns expressed in searches like "how to characterize spirocyclic compounds" and "analytical methods for heterocyclic building blocks." Proper characterization ensures reliable results in downstream applications.

The environmental and safety profile of 4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl- has been studied to facilitate its safe handling in research and industrial settings. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this spirocyclic compound. This information responds to frequently searched questions like "safety data for spirocyclic chemicals" and "handling precautions for heterocyclic compounds." The compound's stability and manageable safety profile contribute to its widespread use across different research areas.

In conclusion, 4-Oxa-1-azaspiro[5.5]undecane, 2,2-dimethyl- (CAS No. 90017-29-1) represents an important class of spirocyclic compounds with diverse applications in pharmaceutical research and material science. Its unique spiro[5.5]undecane framework, combined with oxa and aza heteroatoms and 2,2-dimethyl substitution, creates a versatile platform for molecular design. As research continues to explore new applications for this compound, its role in addressing current scientific challenges related to "drug discovery scaffolds" and "advanced material development" will likely expand, solidifying its position as a valuable tool in modern chemistry.